Cas no 2228970-84-9 (tert-butyl N-3-(2-cyanoethyl)-4-methoxyphenylcarbamate)

• Product Name: tert-butyl N-3-(2-cyanoethyl)-4-methoxyphenylcarbamate
• CAS No: 2228970-84-9
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 6406616
• PubChem ID: 165689716
• Update Time: 2025-10-28

tert-butyl N-3-(2-cyanoethyl)-4-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(2-cyanoethyl)-4-methoxyphenylcarbamate
• 2228970-84-9
• EN300-1892381
• tert-butyl N-[3-(2-cyanoethyl)-4-methoxyphenyl]carbamate

• Inchi： 1S/C15H20N2O3/c1-15(2,3)20-14(18)17-12-7-8-13(19-4)11(10-12)6-5-9-16/h7-8,10H,5-6H2,1-4H3,(H,17,18)
• InChI Key： QKDOQBLTNBUBSS-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(=C1)CCC#N)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 276.14739250g/mol
• Monoisotopic Mass: 276.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.4Ų

Additional information on tert-butyl N-3-(2-cyanoethyl)-4-methoxyphenylcarbamate

tert-butyl N-3-(2-cyanoethyl)-4-methoxyphenylcarbamate: A Comprehensive Overview

The compound with CAS No. 2228970-84-9, commonly referred to as tert-butyl N-3-(2-cyanoethyl)-4-methoxyphenylcarbamate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural properties, which make it a valuable component in various applications, particularly in the synthesis of advanced materials and pharmaceuticals. The tert-butyl group, combined with the cyanoethyl and methoxyphenyl substituents, contributes to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the potential of this compound in the development of novel polymers and coatings. Its ability to form strong intermolecular bonds makes it an ideal candidate for applications requiring high durability and resistance to environmental factors. Researchers have also explored its role in drug delivery systems, where its biocompatibility and controlled release properties have shown promising results. These findings underscore the versatility of tert-butyl N-3-(2-cyanoethyl)-4-methoxyphenylcarbamate in addressing contemporary challenges in material science and pharmacology.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure optimal yield and purity. Key steps include the formation of the phenylcarbamate intermediate, followed by the introduction of the cyanoethyl group through a nucleophilic substitution reaction. The use of advanced catalytic systems has been shown to significantly enhance the efficiency of these reactions, making large-scale production more feasible. This has been a major focus of recent research efforts aimed at improving the scalability of this compound's synthesis.

In terms of applications, tert-butyl N-3-(2-cyanoethyl)-4-methoxyphenylcarbamate has demonstrated remarkable potential in the field of electronics. Its ability to act as a precursor for high-performance dielectrics has been extensively studied, with researchers reporting improved dielectric constants and reduced leakage currents when incorporated into polymer matrices. These properties make it a strong candidate for use in next-generation electronic devices, including flexible electronics and energy storage systems.

The compound's unique combination of chemical stability and reactivity also makes it an attractive option for use in adhesives and sealants. Recent experiments have shown that incorporating this compound into adhesive formulations can significantly enhance their bonding strength and resistance to thermal degradation. This has opened up new avenues for its application in industries ranging from construction to aerospace.

In conclusion, tert-butyl N-3-(2-cyanoethyl)-4-methoxyphenylcarbamate (CAS No. 2228970-84-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthesis techniques, positions it as a key player in the development of innovative materials and technologies. As research continues to uncover new uses for this compound, its role in shaping future advancements in science and industry is expected to grow significantly.